Cas no 130981-78-1 ((3R,3aR,6S,6aR)-6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate)

• Product Name: (3R,3aR,6S,6aR)-6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate
• CAS No: 130981-78-1
• MF: C₆H₈N₂O₈
• MW: 236.136322021484
• CID: 5757824
• PubChem ID: 13019151
• Update Time: 2023-12-26

(3R,3aR,6S,6aR)-6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate Chemical and Physical Properties

Names and Identifiers

• EN300-27118122
• 130981-78-1
• (3R,3aR,6S,6aR)-6-(nitrooxy)-hexahydrofuro[3,2-b]furan-3-yl nitrate
• Isosorbid-2,5-dinitrat
• L-Glucitol, 1,4:3,6-dianhydro-, 2,5-dinitrate
• (3R,3aR,6S,6aR)-6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate

• Inchi： 1S/C6H8N2O8/c9-7(10)15-3-1-13-6-4(16-8(11)12)2-14-5(3)6/h3-6H,1-2H2/t3-,4+,5-,6-/m0/s1
• InChI Key： MOYKHGMNXAOIAT-FSIIMWSLSA-N
• SMILES： O1C[C@@H]([C@H]2[C@@H]1[C@@H](CO2)O[N+](=O)[O-])O[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.02806522g/mol
• Monoisotopic Mass: 236.02806522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 365.9±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Isosorbides